Dexchlorpheniramine Maleate EP Impurity A
Dexchlorpheniramine Maleate EP Impurity A
Pheniramine, also known as prophenpyridamine or histapyridamine, belongs to the class of organic compounds known as pheniramines. Pheniramines are compounds containing a pheniramine moiety, which is structurally characterized by the presence of a 2-benzylpyridine linked to an dimethyl(propyl)amine to form a dimethyl[3-phenyl-3-(pyridin-2-yl)propyl]amine skeleton. Pheniramine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pheniramine has been detected in multiple biofluids, such as urine and blood. Within the cell, pheniramine is primarily located in the membrane (predicted from logP). In humans, pheniramine is involved in the pheniramine H1-antihistamine action pathway.
Pheniramine is a first generation antihistamine in the alkylamine class, similar to [brompheniramine] and [chlorpheniramine]. It is used in some over-the-counter allergy as well as cold & flu products in combination with other drugs. Pheniramine's use as an anti-allergy medication has largely been supplanted by second generation antihistamines such as [cetirazine] and [loratidine].
N,N-dimethyl-3-phenyl-3-(2-pyridinyl)-1-propanamine is a tertiary amino compound and a member of pyridines.
Pheniramine is a first generation antihistamine in the alkylamine class, similar to [brompheniramine] and [chlorpheniramine]. It is used in some over-the-counter allergy as well as cold & flu products in combination with other drugs. Pheniramine's use as an anti-allergy medication has largely been supplanted by second generation antihistamines such as [cetirazine] and [loratidine].
N,N-dimethyl-3-phenyl-3-(2-pyridinyl)-1-propanamine is a tertiary amino compound and a member of pyridines.
Brand Name:
Vulcanchem
CAS No.:
86-21-5
VCID:
VC0192746
InChI:
InChI=1S/C16H20N2/c1-18(2)13-11-15(14-8-4-3-5-9-14)16-10-6-7-12-17-16/h3-10,12,15H,11,13H2,1-2H3
SMILES:
CN(C)CCC(C1=CC=CC=C1)C2=CC=CC=N2
Molecular Formula:
C16H20N2
Molecular Weight:
240.34 g/mol
Dexchlorpheniramine Maleate EP Impurity A
CAS No.: 86-21-5
Impurities
VCID: VC0192746
Molecular Formula: C16H20N2
Molecular Weight: 240.34 g/mol
Purity: > 95%
| CAS No. | 86-21-5 |
|---|---|
| Product Name | Dexchlorpheniramine Maleate EP Impurity A |
| Molecular Formula | C16H20N2 |
| Molecular Weight | 240.34 g/mol |
| IUPAC Name | N,N-dimethyl-3-phenyl-3-pyridin-2-ylpropan-1-amine |
| Standard InChI | InChI=1S/C16H20N2/c1-18(2)13-11-15(14-8-4-3-5-9-14)16-10-6-7-12-17-16/h3-10,12,15H,11,13H2,1-2H3 |
| Standard InChIKey | IJHNSHDBIRRJRN-UHFFFAOYSA-N |
| SMILES | CN(C)CCC(C1=CC=CC=C1)C2=CC=CC=N2 |
| Canonical SMILES | CN(C)CCC(C1=CC=CC=C1)C2=CC=CC=N2 |
| Boiling Point | 181 °C at 1.30E+01 mm Hg |
| Melting Point | 107 <25°C |
| Physical Description | Solid |
| Description | Pheniramine, also known as prophenpyridamine or histapyridamine, belongs to the class of organic compounds known as pheniramines. Pheniramines are compounds containing a pheniramine moiety, which is structurally characterized by the presence of a 2-benzylpyridine linked to an dimethyl(propyl)amine to form a dimethyl[3-phenyl-3-(pyridin-2-yl)propyl]amine skeleton. Pheniramine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pheniramine has been detected in multiple biofluids, such as urine and blood. Within the cell, pheniramine is primarily located in the membrane (predicted from logP). In humans, pheniramine is involved in the pheniramine H1-antihistamine action pathway. Pheniramine is a first generation antihistamine in the alkylamine class, similar to [brompheniramine] and [chlorpheniramine]. It is used in some over-the-counter allergy as well as cold & flu products in combination with other drugs. Pheniramine's use as an anti-allergy medication has largely been supplanted by second generation antihistamines such as [cetirazine] and [loratidine]. N,N-dimethyl-3-phenyl-3-(2-pyridinyl)-1-propanamine is a tertiary amino compound and a member of pyridines. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 132-20-7 (bimaleate) |
| Solubility | 3.77e-01 g/L |
| Synonyms | Avil Bimaleate, Pheniramine Daneral Histapyridamine Maleate, Pheniramine Pheniramine Pheniramine Bimaleate Pheniramine Maleate Propheniramine Prophenpyridamine |
| PubChem Compound | 4761 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume